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Compound of Interest

Compound Name: 4,4'-Bis(4-aminophenoxy)bipheny!

Cat. No.: B085200

An In-depth Technical Guide to 4,4'-Bis(4-aminophenoxy)biphenyl: Structure, Properties, and
Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,4'-Bis(4-aminophenoxy)biphenyl (BAPB) is an aromatic diamine monomer that serves as a
crucial building block in the synthesis of high-performance polyimides. Its unique molecular
architecture, characterized by a rigid biphenyl core flanked by flexible ether linkages, imparts a
favorable combination of high thermal stability, excellent mechanical properties, and good
processability to the resulting polymers. This technical guide provides a comprehensive
overview of the chemical structure, properties, synthesis, and applications of BAPB, with a
particular focus on its role in the development of advanced polymer systems. Detailed
experimental protocols for its synthesis and polymerization are provided, along with a summary
of its key quantitative data.

Chemical Structure and Identification

4,4'-Bis(4-aminophenoxy)biphenyl is a symmetrical aromatic diamine. The central biphenyl
unit provides rigidity and thermal stability, while the ether linkages introduce a degree of
flexibility into the molecular structure.

Table 1: Chemical Identification of 4,4'-Bis(4-aminophenoxy)biphenyl
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Identifier Value

4-[4-[4-(4-

aminophenoxy)phenyl]phenoxy]aniline[1]

IUPAC Name

BAPB, 4,4'-(1,1"-Biphenyl-4,4'-

Synenyms diyldioxy)dianiline[1][2]
CAS Number 13080-85-8[1][2]
Molecular Formula C24H20N202[1][2]
Molecular Weight 368.44 g/mol [2]

) A biphenyl core with two aminophenoxy groups
Chemical Structure "
attached at the 4 and 4' positions.[2]

Physicochemical Properties

BAPB is a white to pale reddish-grey crystalline powder.[2] Its physical and chemical properties
are summarized in the table below.

Table 2: Physicochemical Properties of 4,4'-Bis(4-aminophenoxy)biphenyl

Property Value

Appearance White to pale reddish grey powder/crystal[2]

Melting Point 197-200 °CJ[2][3]

Boiling Point 571.37 °C at 760 mmHg]3]

Density 1.226 g/cm3[3]

Solubility Soluble in DMSO; slightly soluble in acetonitrile
and THF.[4]

Purity >99%[2]

Synthesis of 4,4'-Bis(4-aminophenoxy)biphenyl
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The synthesis of BAPB is typically a two-step process involving a nucleophilic substitution
reaction followed by a reduction. A general synthetic scheme is outlined below.

Step 1: Nucleophilic Aromatic Substitution

p-Nitrochlorobenzene

Condensation Reaction

4,4-Biphenol (Aprotic Solvent, Base) 4,4'-Bis(4-nitrophenoxy)biphenyl

Step 2: Reduction
Reduction . . .
(e.g., Catalytic Hydrogenation) 4,4'-Bis(4-aminophenoxy)biphenyl

Click to download full resolution via product page

A generalized two-step synthesis pathway for 4,4'-Bis(4-aminophenoxy)biphenyl.

Detailed Experimental Protocol for Synthesis

The following protocol is a representative procedure for the synthesis of BAPB.
Step 1: Synthesis of 4,4'-Bis(4-nitrophenoxy)biphenyl

o To a flask equipped with a stirrer, nitrogen inlet, and a reflux condenser, add 4,4'-biphenol
and a strong-polarity aprotic solvent (e.g., N,N-dimethylformamide or dimethyl sulfoxide).[5]

e Add a salt-forming agent (e.g., potassium carbonate).[5]
» Under a nitrogen atmosphere, add p-nitrochlorobenzene to the mixture.[5]
e Heat the mixture to 130-140°C and maintain a reflux reaction for 3-5 hours.[5]

 After the reaction is complete, cool the mixture and filter at high temperature to remove
inorganic salts.[5]

» Slowly add deionized water to the filtrate to precipitate the product.[5]

o Cool, filter, wash the solid with water, and dry to obtain 4,4'-bis(4-nitrophenoxy)biphenyl.[5]
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Step 2: Synthesis of 4,4'-Bis(4-aminophenoxy)biphenyl

 In a high-pressure reactor, charge the 4,4'-bis(4-nitrophenoxy)biphenyl obtained from Step 1,
an ester organic solvent (e.g., ethyl acetate), and a nickel catalyst.[5]

e Add an organic amine (e.g., triethylamine).[5]

o Pressurize the reactor with hydrogen to 10-20 atm.[5]

o Heat the reaction mixture to 40-70°C and maintain for 5-8 hours.[5]
 After the reaction, cool the reactor and filter to remove the catalyst.[5]
* Remove the solvent from the filtrate by evaporation.[5]

o The resulting solid is 4,4'-bis(4-aminophenoxy)biphenyl, which can be further purified by
recrystallization.[5]

Polymerization and Applications

BAPB is a key monomer in the production of high-performance polyimides. These polymers are
known for their exceptional thermal stability, chemical resistance, and mechanical strength,
making them suitable for demanding applications in the aerospace, electronics, and biomedical
fields.[6]

Step 1: Poly(amic acid) Formation

Aromatic Dianhydride

Polycondensation
(Polar Aprotic Solvent, Room Temp)

Poly(amic acid) Solution

4,4'-Bis(4-aminophenoxy)biphenyl

Step 2: Imidization
Thermal or Chemical . o
Cyclodehydration Polyimide Film/Fiber

Click to download full resolution via product page
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A typical two-step polymerization process to form polyimides from BAPB.

Detailed Experimental Protocol for Polyimide Synthesis

The following is a general procedure for the synthesis of a polyimide film from BAPB and an
aromatic dianhydride (e.g., pyromellitic dianhydride - PMDA).

In a dry flask under a nitrogen atmosphere, dissolve an equimolar amount of BAPB in a polar
aprotic solvent such as N-methyl-2-pyrrolidone (NMP) or N,N-dimethylacetamide (DMAC).

e Slowly add an equimolar amount of the aromatic dianhydride powder to the stirred solution at
room temperature.

» Continue stirring at room temperature for several hours to form a viscous poly(amic acid)
solution.

» Cast the poly(amic acid) solution onto a glass substrate to form a thin film.

o Thermally cure the film by heating in a stepwise manner, for example: 100°C for 1 hour,
200°C for 1 hour, and finally 300°C for 1 hour to complete the imidization process and
remove the solvent.

Cool the film to room temperature to obtain the final polyimide film.

Properties of BAPB-Based Polyimides

Polyimides derived from BAPB exhibit excellent thermal and mechanical properties, which can
be tailored by the choice of the dianhydride comonomer.

Table 3: Thermal and Mechanical Properties of Representative BAPB-Based Polyimides
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. . Glass 5% Weight . .
Dianhydride o Tensile Tensile
Transition Loss Temp.
Comonomer . . Strength (MPa) Modulus (GPa)
Temp. (Tg) (°C) (Td) (°C)
R (1,3-
bis(3,3',4,4'"-
_ ~200 >500 - -
dicarboxyphenox
y)benzene)
Generic Aromatic
222 - 251 >573 86.5-121.6 1.26-1.97
Dianhydrides

Note: The properties of polyimides can vary significantly depending on the specific dianhydride
used, the molecular weight of the polymer, and the processing conditions.

Conclusion

4,4'-Bis(4-aminophenoxy)biphenyl is a versatile and highly valuable monomer for the

synthesis of high-performance polyimides. Its unique chemical structure provides an excellent
balance of thermal stability, mechanical strength, and processability in the resulting polymers.
The detailed synthetic and polymerization protocols provided in this guide serve as a valuable
resource for researchers and scientists working in the fields of materials science and polymer
chemistry. While its primary applications are in materials science, the biocompatibility of some
BAPB-based polyimides suggests potential for use in advanced biomedical devices.[]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

o 2. Influence of Molecular Weight on Thermal and Mechanical Properties of Carbon-Fiber-
Reinforced Plastics Based on Thermoplastic Partially Crystalline Polyimide - ProQuest
[proquest.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b085200?utm_src=pdf-body
https://www.proquest.com/openview/e7a798ded2f35eb7d8b356ababdf5843/1?pq-origsite=gscholar&cbl=2032345
https://www.benchchem.com/product/b085200?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/375866969_Polyimide_derivatives_of_44-bis4-aminophenoxymethyl-11-_biphenyl_Synthesis_spectroscopic_characterization_single_crystal_XRD_and_thermal_studies
https://www.proquest.com/openview/e7a798ded2f35eb7d8b356ababdf5843/1?pq-origsite=gscholar&cbl=2032345
https://www.proquest.com/openview/e7a798ded2f35eb7d8b356ababdf5843/1?pq-origsite=gscholar&cbl=2032345
https://www.proquest.com/openview/e7a798ded2f35eb7d8b356ababdf5843/1?pq-origsite=gscholar&cbl=2032345
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3. 4,4'-Bis(4-aminophenoxy)biphenyl synthesis - chemicalbook [chemicalbook.com]
e 4. dakenchem.com [dakenchem.com]

o 5. researchgate.net [researchgate.net]

e 6. ossila.com [ossila.com]

 To cite this document: BenchChem. [4,4'-Bis(4-aminophenoxy)biphenyl chemical structure
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085200#4-4-bis-4-aminophenoxy-biphenyl-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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